Cas no 1706404-33-2 (2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide
• CAS No: 1706404-33-2
• MF: C₂₀H₁₆ClFN₂O₂
• MW: 370.804647445679
• CID: 6039799
• PubChem ID: 90596252
• Update Time: 2025-10-21

2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide
• 2-(2-chloro-6-fluorophenyl)-N-(3-(pyridin-2-yloxy)benzyl)acetamide
• AKOS024888773
• 2-(2-chloro-6-fluorophenyl)-N-[(3-pyridin-2-yloxyphenyl)methyl]acetamide
• F6443-5748
• 2-(2-chloro-6-fluorophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}acetamide
• 1706404-33-2

• Inchi： 1S/C20H16ClFN2O2/c21-17-7-4-8-18(22)16(17)12-19(25)24-13-14-5-3-6-15(11-14)26-20-9-1-2-10-23-20/h1-11H,12-13H2,(H,24,25)
• InChI Key： DEIUYHMQNZPUTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC1C=CC=C(C=1)OC1C=CC=CN=1)=O)F

Computed Properties

• Exact Mass: 370.0884336g/mol
• Monoisotopic Mass: 370.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide

Introduction to 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide (CAS No. 1706404-33-2)

2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide, with the CAS number 1706404-33-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as acetamides, which are characterized by their ability to form strong hydrogen bonds and exhibit a wide range of biological activities. The unique structural features of this compound, including the chloro and fluoro substituents on the phenyl ring and the pyridin-2-yloxy group, contribute to its distinct pharmacological properties.

The synthesis of 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide typically involves a multi-step process, starting with the preparation of the key intermediates. The first step often involves the formation of the chloro and fluoro substituted phenyl ring, followed by the introduction of the pyridin-2-yloxy group. The final step involves the coupling of these intermediates to form the desired acetamide. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One of the most notable areas of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in various diseases, including cancer and inflammatory disorders. Studies have shown that this compound can selectively inhibit specific protein kinases, thereby modulating cellular processes and potentially offering therapeutic benefits.

Recent research has also explored the potential of 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide in treating neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its neuroprotective effects have been investigated in preclinical models. These studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide have also been evaluated in various animal models. These studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. Additionally, its low toxicity and high selectivity for target proteins further enhance its potential as a safe and effective therapeutic agent.

In conclusion, 2-(2-chloro-6-fluorophenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}acetamide (CAS No. 1706404-33-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.